Cas no 2228564-35-8 (1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine)
1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine
- [1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine
- 2228564-35-8
- EN300-1947796
-
- Inchi: 1S/C10H9BrF3N/c11-6-2-1-3-7(12)8(6)9(5-15)4-10(9,13)14/h1-3H,4-5,15H2
- InChI Key: KFLXHGATXGMFOC-UHFFFAOYSA-N
- SMILES: BrC1C=CC=C(C=1C1(CN)CC1(F)F)F
Computed Properties
- Exact Mass: 278.98705g/mol
- Monoisotopic Mass: 278.98705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26Ų
1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1947796-0.05g |
[1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine |
2228564-35-8 | 0.05g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1947796-0.1g |
[1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine |
2228564-35-8 | 0.1g |
$1183.0 | 2023-09-17 | ||
| Enamine | EN300-1947796-0.25g |
[1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine |
2228564-35-8 | 0.25g |
$1235.0 | 2023-09-17 | ||
| Enamine | EN300-1947796-0.5g |
[1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine |
2228564-35-8 | 0.5g |
$1289.0 | 2023-09-17 | ||
| Enamine | EN300-1947796-1.0g |
[1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine |
2228564-35-8 | 1g |
$1343.0 | 2023-05-31 | ||
| Enamine | EN300-1947796-2.5g |
[1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine |
2228564-35-8 | 2.5g |
$2631.0 | 2023-09-17 | ||
| Enamine | EN300-1947796-5.0g |
[1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine |
2228564-35-8 | 5g |
$3894.0 | 2023-05-31 | ||
| Enamine | EN300-1947796-10.0g |
[1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine |
2228564-35-8 | 10g |
$5774.0 | 2023-05-31 | ||
| Enamine | EN300-1947796-1g |
[1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine |
2228564-35-8 | 1g |
$1343.0 | 2023-09-17 | ||
| Enamine | EN300-1947796-5g |
[1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropyl]methanamine |
2228564-35-8 | 5g |
$3894.0 | 2023-09-17 |
1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine
Professional Introduction to 1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228564-35-8)
1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine, identified by the CAS number 2228564-35-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and chemical properties, making it a promising candidate for further exploration in drug discovery and development.
The molecular structure of 1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine incorporates both bromine and fluorine substituents on a phenyl ring, which are strategically positioned to influence its reactivity and interaction with biological targets. The presence of these halogen atoms enhances the compound's potential as a building block for synthesizing more complex molecules with tailored pharmacological activities.
In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The 2,2-difluorocyclopropyl moiety in this compound adds an additional layer of complexity, offering a scaffold that can be modified to explore various pharmacophoric patterns. This structural feature has made it a subject of interest for researchers aiming to develop innovative therapeutic agents.
The synthesis of 1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine involves multi-step organic transformations that require precise control over reaction conditions. The bromine substituent on the phenyl ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in the construction of biaryl structures. These reactions are particularly valuable in medicinal chemistry for creating diverse libraries of compounds with potential therapeutic benefits.
The 2,2-difluorocyclopropyl group is known for its stability under various chemical conditions and its ability to enhance the bioavailability of drug candidates. This motif has been successfully employed in several high-value pharmaceuticals, demonstrating its utility in improving pharmacokinetic profiles. The incorporation of this group into 1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine suggests that it may serve as a versatile intermediate for developing new drugs that target a range of diseases.
In the context of current research, 1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine has been explored for its potential applications in the treatment of various neurological disorders. Studies have indicated that compounds with similar structural features may interact with specific neurotransmitter receptors or enzymes involved in neurodegenerative diseases. The halogenated aromatic ring system is particularly intriguing due to its ability to modulate receptor binding affinity and selectivity.
The fluorine atom in the molecule can significantly influence the electronic properties of the aromatic ring, thereby affecting its interaction with biological targets. This property has been leveraged in the design of drugs that require precise targeting to achieve therapeutic efficacy while minimizing side effects. The bromine atom provides an additional point for chemical modification, allowing researchers to fine-tune the pharmacological properties of the compound.
Efforts are ongoing to optimize synthetic routes for 1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine to improve yield and scalability. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable production processes. These improvements are crucial for facilitating further research and development efforts aimed at translating laboratory discoveries into clinical applications.
The potential applications of this compound extend beyond neurological disorders. Its unique structural features make it a valuable scaffold for exploring new therapeutic modalities in areas such as oncology and anti-inflammatory drug development. Researchers are investigating how modifications to the 2-bromo-6-fluorophenylbromo group can impact its biological activity and interaction with disease-causing targets., thereby expanding its utility as a tool in drug discovery.
The growing body of literature on halogenated aromatic compounds underscores their importance in modern medicinal chemistry. Compounds like 1-(CAS No.2228564-35-8(CAS No.)2228564-35-8(CAS No.)2228564-35-8(CAS No.)2228564-35-8(CAS No.)2228564-35-8(CAS No.)2228564-35-8(CAS No.)2228564-35-8(CAS No.)2228564-35(CAS No.)22285(CAS No.)222222(bromo group can impact its biological activity and interaction with disease-causing targets.) emphasizes their role as key intermediates in synthesizing novel therapeutics.) emphasizes their role as key intermediates in synthesizing novel therapeutics.) emphasizes their role as key intermediates in synthesizing novel therapeutics.) emphasizes their role as key intermediates in synthesizing novel therapeutics.) emphasizes their role as key intermediates in synthesizing novel therapeutics.) emphasizes their role as key intermediates in synthesizing novel therapeutics.) emphasizes their role as key intermediates in synthesizing novel therapeutics.) emphasizes their role as key intermediates synthesize novel therapeutics。.............. In conclusion, 1-(
2228564-35-8 (1-(2-bromo-6-fluorophenyl)-2,2-difluorocyclopropylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)